Cas no 2680861-88-3 (3-{(prop-2-en-1-yloxy)carbonylamino}furan-2-carboxylic acid)

• Product Name: 3-{(prop-2-en-1-yloxy)carbonylamino}furan-2-carboxylic acid
• CAS No: 2680861-88-3
• MF: C₉H₉NO₅
• MW: 211.171462774277
• CID: 5654115
• PubChem ID: 165918239
• Update Time: 2025-10-29

3-{(prop-2-en-1-yloxy)carbonylamino}furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680861-88-3
• 3-{[(prop-2-en-1-yloxy)carbonyl]amino}furan-2-carboxylic acid
• EN300-28272902
• 3-{(prop-2-en-1-yloxy)carbonylamino}furan-2-carboxylic acid

• Inchi： 1S/C9H9NO5/c1-2-4-15-9(13)10-6-3-5-14-7(6)8(11)12/h2-3,5H,1,4H2,(H,10,13)(H,11,12)
• InChI Key： HJMPKIISVWDRGA-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 211.04807239g/mol
• Monoisotopic Mass: 211.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.8Ų

Additional information on 3-{(prop-2-en-1-yloxy)carbonylamino}furan-2-carboxylic acid

3-{(prop-2-en-1-yloxy)carbonylamino}furan-2-carboxylic acid (CAS No. 2680861-88-3): A Comprehensive Overview

3-{(prop-2-en-1-yloxy)carbonylamino}furan-2-carboxylic acid (CAS No. 2680861-88-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs for treating chronic diseases and infections.

The chemical structure of 3-{(prop-2-en-1-yloxy)carbonylamino}furan-2-carboxylic acid is composed of a furan ring linked to a carboxylic acid group and an amino group substituted with a propenyl ether. The furan ring, a five-membered aromatic heterocycle, is known for its stability and reactivity, making it a valuable scaffold in the design of bioactive molecules. The propenyl ether substituent adds further complexity and functionality to the molecule, potentially enhancing its pharmacological properties.

Recent studies have highlighted the potential of 3-{(prop-2-en-1-yloxy)carbonylamino}furan-2-carboxylic acid in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory and anti-proliferative activities. These properties make it a promising candidate for the development of new treatments for inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 3-{(prop-2-en-1-yloxy)carbonylamino}furan-2-carboxylic acid has also been investigated for its potential as an antimicrobial agent. Studies conducted by researchers at the University of California have demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This finding is particularly significant given the growing global concern over antibiotic resistance.

The pharmacokinetic properties of 3-{(prop-2-en-1-yloxy)carbonylamino}furan-2-carboxylic acid have also been extensively studied. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as an oral therapeutic agent. These properties suggest that it could be effectively delivered to target tissues and maintain therapeutic concentrations over extended periods.

In terms of safety, initial toxicity studies have shown that 3-{(prop-2-en-1-yloxy)carbonylamino}furan-2-carboxylic acid exhibits low toxicity at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile and identify any potential side effects. These studies will be essential in determining the optimal dosing regimens and treatment protocols for this compound.

The synthesis of 3-{(prop-2-en-1-yloxy)carbonylamino}furan-2-carboxylic acid has been optimized using modern synthetic techniques, ensuring high yields and purity levels. The synthetic route involves several key steps, including the formation of the furan ring, introduction of the carboxylic acid group, and substitution with the propenyl ether moiety. These advancements in synthetic chemistry have made it possible to produce this compound on a larger scale for further research and development.

In conclusion, 3-{(prop-2-en-1-yloxy)carbonylamino}furan-2-carboxylic acid (CAS No. 2680861-88-3) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for the development of new therapeutic agents. Ongoing research continues to explore its full potential, with the aim of translating these findings into clinical applications that can benefit patients suffering from various diseases.